Cas no 2635937-12-9 ((5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone)

• Product Name: (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone
• CAS No: 2635937-12-9
• MF: C₁₂H₁₃BrFNOS
• MW: 318.2051
• CID: 5077342
• Update Time: 2025-10-30

(5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H13BrFNOS/c1-8-6-9(13)7-10(11(8)14)12(16)15-2-4-17-5-3-15/h6-7H,2-5H2,1H3
• InChI Key： QAKWAZWRCWROSM-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])([H])[H])C(=C(C=1[H])C(N1C([H])([H])C([H])([H])SC([H])([H])C1([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3
• Topological Polar Surface Area: 45.6

Additional information on (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone

Introduction to (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone (CAS No. 2635937-12-9)

(5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone

Compound with the CAS number 2635937-12-9 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone, represents a unique structural configuration that has been explored for its potential biological activities and synthetic utility. The presence of both bromo and fluoro substituents on the aromatic ring, combined with the thiomorpholine moiety, contributes to its distinct chemical properties and reactivity.

The molecular structure of this compound is characterized by a benzene ring substituted with a bromine atom at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. The thiomorpholine group is attached to the carbonyl carbon, forming an acylthioether linkage. This particular arrangement of functional groups makes it an interesting candidate for further investigation in various chemical and biological contexts.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone suggest that it may possess inhibitory properties against certain enzymes or receptors involved in these pathways. For instance, the bromo and fluoro substituents are known to enhance binding affinity and metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The thiomorpholine group is a known pharmacophore that has been incorporated into various bioactive molecules due to its ability to interact with biological targets in a specific manner. By combining this group with the substituted phenyl ring, researchers can explore new chemical space and identify compounds with improved pharmacological profiles.

Recent studies have demonstrated that derivatives of thiomorpholine have shown promise in treating various conditions. For example, some thiomorpholine-based compounds have been found to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzymes. The presence of both bromo and fluoro substituents in (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone may enhance its interaction with biological targets, potentially leading to more potent and selective therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromo and fluoro groups typically involves halogenation reactions, which must be carried out under controlled conditions to avoid unwanted side products. The formation of the acylthioether linkage between the carbonyl carbon and the thiomorpholine sulfur atom requires precise stoichiometry and reaction conditions to achieve the desired product.

From a computational chemistry perspective, (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone can be studied using various molecular modeling techniques to predict its biological activity and interactions with potential targets. These studies can provide valuable insights into how the compound might behave in vivo and guide further experimental work. Additionally, computational methods can help in designing analogs with improved properties by identifying key structural features that contribute to bioactivity.

The pharmaceutical industry has shown considerable interest in developing small molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Thiomorpholine derivatives have been explored as potential candidates due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone could be a valuable addition to this class of compounds, offering new opportunities for therapeutic intervention.

In conclusion, (5-Bromo-2-fluoro-3-methylphenyl)(thiomorpholino)methanone (CAS No. 2635937-12-9) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of bromo, fluoro, and thiomorpholine substituents makes it an attractive candidate for further exploration as a drug scaffold or lead compound. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing novel treatments for various diseases.